Threonine tert-butyl ester

• CAS RN: 66748-90-1
• Molecular Formula: C8H17NO3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: tert-butyl (2S,3R)-2-amino-3-hydroxybutanoate
• InChI: InChI=1S/C8H17NO3/c1-5(10)6(9)7(11)12-8(2,3)4/h5-6,10H,9H2,1-4H3/t5-,6+/m1/s1
• InChI Key: XASPGLPXANLVTJ-RITPCOANSA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)OC(C)(C)C)N)O
• SMILES: CC(C(C(=O)OC(C)(C)C)N)O
• sequence: T
• synonyms: threonine tert-butyl ester

Description

Threonine tert-butyl ester is a derivative of threonine. It is used in peptide synthesis. The empirical formula is C12H25NO3 and the molecular weight is 231.34.

Synthesis Analysis

Tertiary butyl esters, including this compound, find large applications in synthetic organic chemistry. A straightforward method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems. This process is more efficient, versatile, and sustainable compared to the batch.

Molecular Structure Analysis

The molecular formula of this compound is C12H25NO3. The specific rotation is [α]20/D +2.0 to +4.0 deg (C=1, EtOH).

Chemical Reactions Analysis

Tert-butyl esters, including this compound, can undergo various chemical reactions. For instance, they can react with SOCl2 at room temperature to provide acid chlorides in very good yields. Also, the combination of the tris-4-bromophenylamminium radical cation, commonly known as magic blue (MB •+), and triethylsilane mediates a mild O t Bu deprotection.

Physical And Chemical Properties Analysis

This compound is a liquid at 20°C. It has a boiling point of 70°C at 0.8 mmHg and a flash point of 79°C. The specific gravity at 20/20 is 0.94. The refractive index is 1.43.

Safety and Hazards

Threonine tert-butyl ester is a combustible liquid. It is recommended to avoid ingestion and inhalation, keep away from open flames, hot surfaces, and sources of ignition. Use only non-sparking tools, use spark-proof tools and explosion-proof equipment, and take precautionary measures against static discharges. It should be stored in a well-ventilated place and kept cool.

Future Directions

Threonine tert-butyl ester has potential applications in the synthesis of complex organic molecules and biopolymers. It is also being explored for its potential in the development of antiviral drugs for the treatment of COVID-19.